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Compound of Interest

Compound Name: 3,3-Dimethyl-5-nitroindolin-2-one

Cat. No.: B184323 Get Quote

Essential Safety and Handling Guide for 3,3-
Dimethyl-5-nitroindolin-2-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 3,3-Dimethyl-5-
nitroindolin-2-one (CAS No. 100511-00-0). Adherence to these procedures is paramount to

ensure personal safety and regulatory compliance in the laboratory.

Hazard Summary and Personal Protective Equipment
(PPE)
3,3-Dimethyl-5-nitroindolin-2-one is a chemical compound that poses significant health risks.

It is classified as harmful if swallowed, toxic in contact with skin, and causes serious eye

irritation. Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory

to prevent exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b184323?utm_src=pdf-interest
https://www.benchchem.com/product/b184323?utm_src=pdf-body
https://www.benchchem.com/product/b184323?utm_src=pdf-body
https://www.benchchem.com/product/b184323?utm_src=pdf-body
https://www.benchchem.com/product/b184323?utm_src=pdf-body
https://www.benchchem.com/product/b184323?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Category GHS Hazard Statement
Recommended Personal
Protective Equipment
(PPE)

Oral Toxicity H302: Harmful if swallowed

Standard laboratory PPE. Do

not eat, drink, or smoke in the

handling area.

Dermal Toxicity
H311: Toxic in contact with

skin

Gloves: Chemical-resistant

nitrile or neoprene gloves.

Inspect before use and change

immediately if contaminated.

Lab Coat: A fully buttoned,

knee-length lab coat is

required. Footwear: Closed-toe

shoes must be worn.

Eye Irritation
H319: Causes serious eye

irritation

Eye Protection: Chemical

safety goggles are mandatory.

Face Protection: For

operations with a risk of

splashing or dust generation, a

face shield should be worn in

addition to goggles.

Aquatic Toxicity H400: Very toxic to aquatic life
Avoid release to the

environment.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3,3-Dimethyl-5-nitroindolin-2-one
is provided below.

Property Value

Melting Point/Range 51 - 54 °C (124 - 129 °F)

Boiling Point/Boiling Range 253 - 254 °C (487 - 489 °F)

Partition Coefficient: n-octanol/water log Pow: 2.14
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Operational Plan: From Receipt to Disposal
A systematic approach to handling 3,3-Dimethyl-5-nitroindolin-2-one is crucial for minimizing

risk. The following workflow outlines the necessary steps for safe handling in a laboratory

setting.

Preparation Handling Cleanup & Disposal

Review SDS Don PPE Prepare Fume Hood Weigh CompoundIn fume hood Transfer & Use Decontaminate Surfaces Segregate Waste Doff PPE Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3,3-Dimethyl-5-nitroindolin-2-one.

Experimental Protocols: Step-by-Step Guidance
Preparation and Engineering Controls

Designated Area: All handling of 3,3-Dimethyl-5-nitroindolin-2-one should occur in a

designated area, such as a certified chemical fume hood, to minimize inhalation exposure.[1]

Ventilation: Ensure the chemical fume hood is functioning correctly before starting any work.

Gather Materials: Assemble all necessary equipment (e.g., spatulas, weigh boats,

glassware, and waste containers) within the fume hood to avoid unnecessary movement of

the compound.

Donning Personal Protective Equipment (PPE)
Put on all required PPE as detailed in the table above.

Ensure gloves are the correct size and are inspected for any defects before use.

Handling the Compound
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Weighing: To minimize the generation of airborne dust, carefully weigh the desired amount of

the powdered compound on a weigh boat or paper inside the fume hood.[1][2] Use anti-static

weigh boats if the powder is prone to static dispersal.[1]

Transfer: Use a spatula to transfer the solid. Avoid pouring the powder directly from the bottle

to prevent dust generation.[2]

In Solution: When dissolving the compound, add the solid to the solvent slowly to prevent

splashing.

Post-Handling Procedures
Decontamination: Thoroughly clean any contaminated surfaces and non-disposable

equipment with an appropriate solvent.[1]

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should

be removed first, followed by the lab coat and eye protection.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn. Do not eat, drink, or smoke in laboratory areas.[3]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Exposure Type First Aid Measures

Skin Contact

Immediately take off all contaminated clothing.

Rinse the skin with plenty of water/shower for at

least 15 minutes.[4] Seek immediate medical

attention.

Eye Contact

Rinse cautiously with water for several minutes.

[4] Remove contact lenses if present and easy

to do. Continue rinsing for at least 15 minutes.

Call an ophthalmologist.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Minor Spill

Alert people in the immediate area. Wearing

appropriate PPE, confine the spill and absorb it

with an inert material (e.g., vermiculite, dry

sand).[5] Collect the residue in a sealed

container for disposal as hazardous waste.

Major Spill

Evacuate the laboratory immediately and alert

others.[5][6] If the spill is flammable, turn off all

ignition sources.[5] Contact your institution's

emergency response team.

Disposal Plan
The disposal of 3,3-Dimethyl-5-nitroindolin-2-one and its containers must be managed as

hazardous waste.

Waste Segregation and Collection:

Solid Waste: Collect unused compound and any contaminated disposable materials (e.g.,

gloves, weigh boats, paper towels) in a clearly labeled, sealed container designated for
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toxic solid waste.

Liquid Waste: Collect solutions containing the compound in a labeled, sealed container for

toxic organic liquid waste. Do not pour down the drain.[7]

Container Management:

Ensure waste containers are made of a compatible material and are always tightly

capped, except when adding waste.[8]

Store waste containers in a designated satellite accumulation area away from

incompatible materials.[8]

Institutional Guidelines: Follow your institution's specific guidelines for hazardous waste

pickup and disposal.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 3,3-
Dimethyl-5-nitroindolin-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184323#personal-protective-equipment-for-handling-
3-3-dimethyl-5-nitroindolin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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